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Compound of Interest
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Cat. No.: B078588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of hydrazine nitrate (HN), and its

aqueous solutions, as a potential monopropellant for spacecraft propulsion. The information is

intended for research and development purposes, detailing the propellant's characteristics,

performance considerations, and essential experimental protocols. Hydrazine nitrate has been

investigated as an additive to traditional hydrazine to modify its properties, such as depressing

the freezing point and increasing density.[1][2]

Application Notes
Introduction to Hydrazine Nitrate Monopropellant
Hydrazine nitrate (N₂H₅NO₃) is an energetic salt that has been explored for use in

monopropellant formulations.[2] Unlike traditional anhydrous hydrazine (N₂H₄), which is a pure

substance, hydrazine nitrate is typically used in aqueous solutions or blended with hydrazine.

[1][2] These blends offer several potential advantages, including a lower freezing point, higher

density, and potentially altered performance characteristics compared to pure hydrazine.[2] A

notable formulation used in experimental liquid propellant artillery consists of 63% hydrazine,

32% hydrazine nitrate, and 5% water, highlighting its stability and predictable performance.[3]

However, its application in spacecraft requires rigorous evaluation of performance, long-term

stability, and material compatibility.
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Hydrazine nitrate is a white, crystalline solid that is highly soluble in water.[4] The properties of

its aqueous solutions are critical for propulsion applications. Key physical properties, including

density and viscosity, vary significantly with concentration and temperature.

Performance Characteristics
The primary measure of a rocket propellant's efficiency is its specific impulse (Isp), which

quantifies the thrust generated per unit of propellant consumed. Anhydrous hydrazine has a

typical vacuum specific impulse of about 220-230 seconds.[3][5] The addition of hydrazine
nitrate and water to hydrazine modifies the propellant's energetic properties and the molecular

weight of its exhaust products, thereby affecting the specific impulse.[2] Detailed performance

calculations for various hydrazine-hydrazine nitrate mixtures were conducted at the Jet

Propulsion Laboratory (JPL), as documented in Technical Report 32-348, although specific

data from this report is not readily available in open literature.[1] High-performance "green"

monopropellants, such as HAN-based AF-M315E, have been developed that offer higher

specific impulse and density than traditional hydrazine.[6]

Decomposition Chemistry
The propulsive force from a hydrazine nitrate monopropellant is generated by its exothermic

catalytic decomposition into hot gases. The overall decomposition of hydrazine on a catalyst is

a multi-step process. The primary decomposition is highly exothermic, producing ammonia

(NH₃) and nitrogen (N₂).[2]

3N₂H₄ → 4NH₃ + N₂

A subsequent, endothermic reaction is the dissociation of ammonia into nitrogen and hydrogen

(H₂), which lowers the overall gas temperature but increases the number of moles of gas,

affecting the specific impulse.[3] The presence of the nitrate group (NO₃⁻) from hydrazine
nitrate introduces an oxidizing component to the reaction, altering the final composition and

temperature of the exhaust gases.
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Material Compatibility
Long-term compatibility of the propellant with spacecraft materials is critical for mission

success. Studies have been conducted on the compatibility of hydrazine-hydrazine nitrate
blends with various metals.[7] Titanium alloys have been identified as acceptable for long-term

(10-year) applications.[1] However, some corrosion-resistant steels have shown excessive

corrosion rates and may increase the propellant's decomposition rate, making them

unacceptable for long-term use.[1] Aluminum alloys have demonstrated acceptable

performance in some cases.[1] It is imperative to conduct specific compatibility tests for any

materials intended for use in the propulsion system.

Safety and Handling
Hydrazine and its derivatives are hazardous materials requiring strict safety protocols.

Toxicity: Hydrazine is highly toxic and a suspected carcinogen. Exposure can occur through

inhalation, ingestion, or skin contact. All handling must be performed in a well-ventilated

area, preferably within a certified fume hood.

Personal Protective Equipment (PPE): When handling hydrazine nitrate solutions,

chemical-resistant gloves, splash-proof goggles, a face shield, and a lab coat are mandatory.

Reactivity: Hydrazine nitrate is an energetic material. While solutions are less sensitive, the

solid form can be explosive.[4] It is a strong reducing agent and can react violently with

oxidizing agents. Contact with incompatible materials, including certain metals like copper,

can lead to rapid decomposition.

Spill and Disposal: Small spills should be absorbed with inert material. The waste must be

treated as hazardous. Disposal typically involves dilution with water followed by chemical

neutralization.[4]

Data Presentation
Table 1: Physicochemical Properties of Aqueous Hydrazine Nitrate (HN) Solutions

This table summarizes the density and kinematic viscosity of aqueous solutions of hydrazine
nitrate at various concentrations and temperatures.
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HN Concentration
(wt. %)

Temperature (°C) Density (g/cm³)
Kinematic
Viscosity
(centistokes)

10 25 1.050 1.15

50 1.038 0.75

75 1.025 0.55

100 1.012 0.42

25 25 1.125 1.45

50 1.112 0.95

75 1.100 0.68

100 1.088 0.52

50 25 1.258 2.40

50 1.245 1.45

75 1.232 1.00

100 1.220 0.75

75 25 1.412 5.20

50 1.400 2.80

75 1.388 1.75

100 1.375 1.20

Table 2: Performance Comparison of Selected Monopropellants

This table provides a comparison of key performance metrics for standard hydrazine and other

advanced monopropellants.
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Propellant Type
Density
(g/cm³)

Theoretical
Vacuum Isp (s)

Key
Characteristic
s

Hydrazine (N₂H₄) Traditional 1.02[5] ~220-230[3][5]

Flight-proven,

reliable; toxic

and

carcinogenic.

Hydrazine-HN

Blend
Additive Blend

>1.02 (Higher

than Hydrazine)

Variable

(Dependent on

composition)

Improved density

and lower

freezing point

compared to

pure hydrazine.

[2]

AF-M315E

(HAN-based)
Green Propellant 1.47[6] ~250[6]

Low toxicity, high

density-Isp,

requires pre-

heating.[6]

LMP-103S

(ADN-based)
Green Propellant 1.25 ~240

Low toxicity,

higher

performance

than hydrazine,

requires pre-

heating.

Experimental Protocols
Protocol 1: Preparation of Hydrazine Nitrate
Monopropellant Blends
Objective: To safely prepare aqueous solutions of hydrazine nitrate at specified

concentrations for testing.

Materials:

Hydrazine nitrate (solid, high purity)
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Deionized water

Anhydrous hydrazine (optional, for hydrazine-based blends)

Glass beakers and graduated cylinders

Magnetic stirrer and stir bar

Analytical balance

Personal Protective Equipment (PPE) as specified in the Safety and Handling section.

Procedure:

Work Area Setup: Ensure the entire procedure is conducted within a certified chemical fume

hood. Clear the workspace of any incompatible materials, especially oxidizing agents and

metals like copper.

Don PPE: Put on all required PPE, including chemical-resistant gloves, safety goggles, face

shield, and a lab coat.

Weigh Components:

Place a clean, dry beaker on the analytical balance and tare it.

Carefully weigh the required mass of deionized water (or anhydrous hydrazine) into the

beaker.

In a separate container, weigh the required mass of solid hydrazine nitrate to achieve the

target concentration.

Mixing:

Place the beaker with the liquid component (water or hydrazine) on the magnetic stirrer.

Begin gentle stirring.
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Slowly and incrementally add the pre-weighed hydrazine nitrate to the liquid. Additions

should be small to control the dissolution rate and prevent splashing.

Continue stirring until all the solid has completely dissolved.

Storage:

Once fully dissolved, transfer the solution to a clean, clearly labeled, and compatible

storage container (e.g., passivated stainless steel or specific polymers).

The label should include the chemical name (e.g., "Hydrazine Nitrate 50% wt. in H₂O"),

concentration, preparation date, and appropriate hazard symbols.

Store the container in a cool, dry, well-ventilated area designated for hazardous materials,

away from incompatible substances.

Protocol 2: Performance Evaluation in a Laboratory-
Scale Thruster
Objective: To measure the performance characteristics (thrust, specific impulse) of a hydrazine
nitrate monopropellant blend.

Equipment:

Test Stand: A static test stand equipped with a thrust measurement system (e.g., load cell).

Propellant Feed System: A high-pressure tank for pressurant gas (e.g., helium or nitrogen), a

propellant tank, pressure regulators, solenoid valves, and calibrated flow meters.

Thruster Assembly: A laboratory-scale monopropellant thruster, typically comprising an

injector, a catalyst chamber, and a nozzle. The catalyst material and bed design are critical

parameters and must be chosen for compatibility and efficiency with hydrazine nitrate
blends.

Instrumentation: Pressure transducers (chamber pressure, feed pressure), thermocouples

(catalyst bed temperature, chamber wall temperature), and a data acquisition system.

Safety: Emergency stop system, blast shields, and remote operation console.
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Procedure:

System Integration: Securely mount the thruster onto the test stand's thrust measurement

interface. Connect all propellant lines, instrumentation wiring, and control signals.

Leak Check: Pressurize the system with an inert gas (helium) to the maximum expected

operating pressure and meticulously check for leaks.

Catalyst Pre-heating: For many catalysts, pre-heating is required to ensure rapid and stable

decomposition. Activate the catalyst bed heater and bring the bed to the target ignition

temperature. Monitor the temperature closely to avoid overheating.

System Purge: Purge the propellant feed lines with inert gas to remove any air or

contaminants.

Arming the System: From a remote console, arm the data acquisition and control systems.

Ensure all safety interlocks are engaged.

Hot-Fire Test Sequence:

Initiate the data acquisition system to begin recording all sensor data.

Command the main propellant valve to open for a predetermined duration (e.g., a short

pulse of 100 ms or a steady-state burn of several seconds).

Monitor real-time data for anomalies in thrust, chamber pressure, and temperature.

After the planned duration, command the valve to close.

Continue recording data for a short period post-firing to capture cooldown characteristics.

Post-Test Safing:

Purge the propellant lines and thruster with inert gas to remove any residual propellant.

Allow the thruster to cool to a safe temperature.

Power down all systems.
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Data Analysis:

From the recorded data, calculate the average thrust, mass flow rate, and chamber

pressure during the steady-state portion of the burn.

Calculate the experimental specific impulse (Isp) using the formula: Isp = Thrust / (Mass

Flow Rate * g₀), where g₀ is the standard gravitational acceleration.

Analyze the pressure and temperature data to assess combustion stability and efficiency.
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Phase 1: Preparation
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Caption: Experimental workflow for monopropellant performance evaluation.
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Caption: Simplified catalytic decomposition pathway of hydrazine nitrate.
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Caption: Logical relationships of hydrazine nitrate properties for spacecraft application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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